Cas no 2228568-37-2 (2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228568-37-2
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 5999088
• PubChem ID: 165851830
• Update Time: 2025-05-22

2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine
• EN300-1961659
• 2228568-37-2

• Inchi： 1S/C10H10F5NO/c1-17-9-3-8(12)7(11)2-5(9)6(4-16)10(13,14)15/h2-3,6H,4,16H2,1H3
• InChI Key： AYBPMYJZZVRGFF-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C(=CC=1OC)F)F)(F)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine

Research Brief on 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2228568-37-2)

The compound 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine (CAS: 2228568-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic and amine functional groups, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for therapeutic interventions.

Recent literature highlights the synthetic pathways for 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine, emphasizing the use of advanced fluorination techniques and catalytic methods to achieve high yields and purity. The compound's structural features, including the difluoromethoxy and trifluoropropylamine moieties, are believed to contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry applications.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies suggest that it exhibits selective binding affinity towards certain neurotransmitter receptors, implicating its utility in neurological and psychiatric disorders. Additionally, its fluorinated structure may confer advantages in terms of blood-brain barrier penetration, a critical factor for central nervous system (CNS)-targeted therapies.

Further investigations into the mechanistic aspects of 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine have uncovered its role in modulating cellular signaling pathways. Recent findings indicate that the compound may influence key enzymatic processes, potentially offering therapeutic benefits in conditions such as inflammation and cancer. These insights are supported by molecular docking studies and in vivo experiments, which demonstrate its efficacy in preclinical models.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are directed towards structure-activity relationship (SAR) studies to refine its therapeutic potential while minimizing off-target effects. Collaborative initiatives between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4,5-difluoro-2-methoxyphenyl)-3,3,3-trifluoropropan-1-amine represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural attributes and promising biological activities underscore its potential as a lead compound for future drug development. Ongoing studies will be crucial in elucidating its full therapeutic scope and addressing any limitations associated with its use.